Cas no 1248035-43-9 (N-(1H-imidazol-2-yl)methyl-3,5-dimethylaniline)

• Product Name: N-(1H-imidazol-2-yl)methyl-3,5-dimethylaniline
• CAS No: 1248035-43-9
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 5231531
• PubChem ID: 61557804
• Update Time: 2025-06-21

N-(1H-imidazol-2-yl)methyl-3,5-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• N-(1H-imidazol-2-ylmethyl)-3,5-dimethylaniline
• n-((1h-Imidazol-2-yl)methyl)-3,5-dimethylaniline
• N-[(1H-imidazol-2-yl)methyl]-3,5-dimethylaniline
• 1H-Imidazole-2-methanamine, N-(3,5-dimethylphenyl)-
• N-(1H-imidazol-2-yl)methyl-3,5-dimethylaniline

• Inchi： 1S/C12H15N3/c1-9-5-10(2)7-11(6-9)15-8-12-13-3-4-14-12/h3-7,15H,8H2,1-2H3,(H,13,14)
• InChI Key： BCIIXJXVVTUPRP-UHFFFAOYSA-N
• SMILES： N(CC1=NC=CN1)C1C=C(C)C=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 2.3
• Topological Polar Surface Area: 40.7

Additional information on N-(1H-imidazol-2-yl)methyl-3,5-dimethylaniline

N-(1H-imidazol-2-yl)methyl-3,5-dimethylaniline: A Comprehensive Overview

N-(1H-imidazol-2-yl)methyl-3,5-dimethylaniline (CAS No. 1248035-43-9) is a versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new pharmaceuticals and as a key intermediate in synthetic pathways.

The molecular structure of N-(1H-imidazol-2-yl)methyl-3,5-dimethylaniline consists of an imidazole ring attached to a methyl group, which is further connected to an aniline moiety substituted with two methyl groups at the 3 and 5 positions. This configuration imparts the compound with distinct chemical properties, making it a valuable building block in the synthesis of more complex molecules.

Recent research has highlighted the importance of N-(1H-imidazol-2-yl)methyl-3,5-dimethylaniline in the development of novel drugs. Studies have shown that this compound can serve as a potent ligand for various biological targets, including enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of N-(1H-imidazol-2-yl)methyl-3,5-dimethylaniline exhibit significant inhibitory activity against specific kinases, which are implicated in various diseases such as cancer and inflammatory disorders.

In addition to its pharmaceutical applications, N-(1H-imidazol-2-yl)methyl-3,5-dimethylaniline has been explored for its potential in materials science. Researchers have synthesized polymers incorporating this compound as a monomer unit, resulting in materials with enhanced thermal stability and mechanical properties. These findings open up new avenues for the use of N-(1H-imidazol-2-yl)methyl-3,5-dimethylaniline in advanced materials and coatings.

The synthesis of N-(1H-imidazol-2-yl)methyl-3,5-dimethylaniline typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the reaction of 3,5-dimethylaniline with an imidazole derivative followed by methylation. Advances in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for both academic and industrial applications.

The physicochemical properties of N-(1H-imidazol-2-yl)methyl-3,5-dimethylaniline have been extensively studied. It is known to be a solid at room temperature with a melting point ranging from 80 to 85°C. The compound is moderately soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties make it suitable for use in solution-based reactions and formulations.

In terms of safety and handling, while specific data on the toxicity and environmental impact of N-(1H-imidazol-2-yl)methyl-3,5-dimethylaniline are limited, it is generally recommended to handle this compound with standard laboratory precautions. Proper personal protective equipment (PPE) should be used when working with this material to minimize exposure risks.

The future prospects for N-(1H-imidazol-2-yl)methyl-3,5-dimethylaniline are promising. Ongoing research is focused on optimizing its synthesis methods to improve yield and purity while exploring new applications in drug discovery and materials science. Collaborative efforts between chemists, biologists, and materials scientists are expected to drive further advancements in this field.

In conclusion, N-(1H-imidazol-2-yl)methyl-3,5-dimethylaniline (CAS No. 1248035-43-9) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and versatile properties make it an important molecule for both fundamental research and practical applications. As research continues to uncover new insights into its behavior and utility, the importance of this compound is likely to grow even further.